10.1039/B700808B | Zerovalent titanium–sulfur complexes. Novel dithiocarbamato derivatives of Ti(CO)6: [Ti(CO)4(S2CNR2)]−†‡§

Zerovalent titanium–sulfur complexes. Novel dithiocarbamato derivatives of Ti(CO)6: [Ti(CO)4(S2CNR2)]−†‡§

Chemical Communications Pub Date: 2007-04-03 DOI: 10.1039/B700808B

Abstract

Oxidation of [Ti(CO)₆]²⁻ by thiuram disulfides, (R₂NCS₂)₂, affords the first isolable mononuclear six-coordinate titanium(0) carbonyls, [Ti(CO)₄(S₂CNR₂)]⁻, which have unusual trigonal prismatic geometries and chemical and spectral properties that are remarkably similar to those of the 18-electron and seven-coordinate anion [Ti(CO)₄(η⁵-C₅H₅)]⁻.

Share View Original Text

Recommended Literature

[1] Trace element–protein interactions in endolymph from the inner ear of fish: implications for environmental reconstructions using fish otolith chemistry† Oliver R. B. Thomas,Katherine Ganio,Blaine R. Roberts,Stephen E. SwearerMetallomics, 2017,9, 239-249 10.1039/C6MT00189K
[2] Facile synthesis of MOF-derived Mn2O3 hollow microspheres as anode materials for lithium-ion batteries Shihao Xu,Zhichen Yin,Yuanguang Zhang,Lu LuRSC Adv., 2016,6, 93532-93538 10.1039/C6RA19334J
[3] Base-promoted, CBr4-mediated tandem bromination/intramolecular Friedel–Crafts alkylation of N-aryl enamines: a facile access to 1H- and 3H-indoles† Lixin Zhao,Guangwei YinOrg. Biomol. Chem., 2021,19, 5377-5382 10.1039/D1OB00731A
[4] Self-assembly of colloids based on microfluidics Lei Wang,Jianying WangNanoscale, 2019,11, 16708-16722 10.1039/C9NR06817A
[5] Back cover Analyst, 2008,133, 823-824 10.1039/B807518M
[6] Nonlinear chiral rheology of phospholipid monolayers† KyuHan Kim,Siyoung Q. Choi,Joseph A. Zasadzinski,Todd M. SquiresSoft Matter, 2018,14, 2476-2483 10.1039/C8SM00184G
[7] Inside front cover Chem. Soc. Rev., 2017,46, 1244-1244 10.1039/C7CS90018J
[8] Front cover Chem. Sci., 2023,14, 4655-4655 10.1039/D3SC90081A
[9] Ultra-broadband depolarization based on directly-coupled quantum wire-to-well modulation and their aliasing effect for polarization-insensitive light-emitting diodes Yuhong Wang,Hanxu Tai,Ruonan Duan,Ming Zheng,Yue Shi,Jianwei Zhang,Xing Zhang,Yongqiang Ning,Jian WuNanoscale, 2023,15, 18044-18052 10.1039/D3NR04423H
[10] Synthesis, structural characterization and photoluminescence property of four di(mono)acylhydrazidate-coordinated Cd2+ and Zn2+ compounds† Juan Jin,Fu-Quan Bai,Guang-Hua Li,Ming-Jun Jia,Jin-Jing Zhao,Hong-Li Jia,Jie-Hui Yu,Ji-Qing XuCrystEngComm, 2012,14, 8162-8172 10.1039/C2CE26263K

Journal Name：Chemical Communications

Research Products

C.I. Disperse Orange 20

CAS no.: 11100-24-6
4-Isothiocyanato-4'-nitrodiphenyl Sulfide

CAS no.: 19822-35-6
Rubiflavin

CAS no.: 11016-71-0
Squalane-d62

CAS no.: 16514-83-3
Nω-Propyl-L-arginine

CAS no.: 137361-05-8
1-Methyl-1H-1,2,4-triazole-5-amine

CAS no.: 15795-39-8
5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine

CAS no.: 121519-00-4
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-

CAS no.: 1868-48-0
(3-Methyl-1,2,4-oxadiazol-5-yl)methanol

CAS no.: 112960-56-2
Ytterbium(III) chloride hexahydrate

CAS no.: 10035-01-5